Cas no 512809-13-1 (ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate)

• Product Name: ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate
• CAS No: 512809-13-1
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD03074318
• CID: 3058752
• PubChem ID: 4420801
• Update Time: 2025-07-02

ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester
• ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate
• MVA80913
• DB-016483
• ethyl 2-(4-bromo-5-methylpyrazol-1-yl)acetate
• AKOS000307921
• (4-bromo-5-methyl-1h-pyrazol-1-yl) acetate
• 888-416-6
• MFCD03074318
• SCHEMBL20553301
• G45840
• EN300-228332
• AK-968/41170027
• BBL039627
• 512809-13-1
• STK349017
• ethyl (4-bromo-5-methyl-1H-pyrazol-1-yl)acetate
• Ethyl2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate

• MDL： MFCD03074318
• Inchi： 1S/C8H11BrN2O2/c1-3-13-8(12)5-11-6(2)7(9)4-10-11/h4H,3,5H2,1-2H3
• InChI Key： WKLQKQJGKPYCOY-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C)CC(=O)OCC

Computed Properties

• Exact Mass: 246.00039Da
• Monoisotopic Mass: 246.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate

Comprehensive Overview of Ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate (CAS No. 512809-13-1)

Ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate (CAS No. 512809-13-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a bromine substitution at the 4-position and a methyl group at the 5-position of the pyrazole ring. The compound's ethyl acetate moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting enzyme inhibitors and receptor modulators. Its CAS No. 512809-13-1 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The compound's synthesis typically involves the alkylation of 4-bromo-5-methyl-1H-pyrazole with ethyl chloroacetate, a process optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are employed to confirm its structural integrity. Its molecular weight (247.09 g/mol) and solubility in organic solvents like dichloromethane and ethanol make it suitable for diverse experimental conditions.

From an industrial perspective, ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate aligns with the trend toward sustainable chemistry. Companies are exploring greener synthesis routes, such as catalytic methods, to reduce waste and energy consumption. This focus on eco-friendly processes resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Frequently asked questions about this compound include: "What are the applications of pyrazole derivatives in crop protection?" and "How does CAS No. 512809-13-1 compare to other pyrazole-based intermediates?" These queries highlight its dual utility in agrochemical formulations and pharmaceutical synthesis. Additionally, its stability under ambient conditions and compatibility with common reagents are key advantages noted by users.

In conclusion, ethyl 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetate (CAS No. 512809-13-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and adaptability position it as a critical component in advancing life sciences and material research. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in scientific and industrial discussions.